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Compound of Interest

Compound Name: Dodecenylsuccinic anhydride

Cat. No.: B1670859 Get Quote

Dodecenylsuccinic anhydride (DDSA) is a versatile chemical intermediate, primarily

recognized for its role as a curing agent for epoxy resins and as a modifying agent for

biopolymers in various industrial and pharmaceutical applications. This technical guide

provides an in-depth overview of its chemical and physical properties, synthesis, and key

experimental protocols for its application, tailored for researchers, scientists, and professionals

in drug development.

Core Properties of Dodecenylsuccinic Anhydride
Dodecenylsuccinic anhydride is characterized by a C12 alkenyl chain attached to a succinic

anhydride ring. It is typically available as a mixture of isomers, which is reflected in the multiple

CAS numbers associated with this compound. The molecular formula for DDSA is C₁₆H₂₆O₃,

and its molecular weight is 266.38 g/mol .[1][2]

Chemical Identifiers
Identifier Value

Molecular Formula C₁₆H₂₆O₃[1]

Molecular Weight 266.38 g/mol [1][2]

Common CAS Numbers
25377-73-5 (mixture of isomers)[3], 26544-38-7

(mixture of isomers)[1]
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Physicochemical Data
The physical properties of DDSA can vary slightly depending on the specific isomeric

composition. The data presented below is a compilation from various technical sources.

Property Value

Appearance
Clear, light-yellow, viscous liquid or waxy solid[4]

[5]

Density 1.002 - 1.01 g/cm³ at 20-25 °C[2]

Boiling Point
150 °C at 3 mmHg, 180-182 °C at 5 mmHg[6],

200 °C at 27 hPa

Flash Point >110 °C (>230 °F), 127 °C, 177 °C[5]

Refractive Index n20/D 1.479

Vapor Pressure 26 hPa at 200 °C

pH 2-4 (in a 50 g/L aqueous slurry at 20 °C)[3]

Synthesis of Dodecenylsuccinic Anhydride
DDSA is commercially synthesized via an "ene synthesis" reaction between an olefin (typically

a C12 olefin like dodecene) and maleic anhydride.[7] This reaction involves the addition of the

maleic anhydride to the dodecene, with a concurrent shift of the double bond.

General synthesis pathway for DDSA.

A general patented synthesis process involves mixing polyisobutylene (as a source of the

dodecenyl group) and maleic anhydride in a reactor, adding a catalyst and an initiator, and

carrying out the reaction at an elevated temperature.[8][9] The product is then obtained by

distillation.[8][9]

Applications and Experimental Protocols
DDSA's utility stems from its bifunctional nature: the anhydride ring is reactive towards

nucleophiles like hydroxyl and amine groups, while the long alkyl chain imparts hydrophobicity
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and flexibility.

Epoxy Resin Curing Agent
DDSA is a widely used liquid anhydride hardener for epoxy resins, particularly in applications

requiring good mechanical strength, flexibility, and electrical insulation.[10][11] Compared to

amine-based curing agents, DDSA offers a longer pot life and lower volatility.[5]

Curing Mechanism: The curing process is not a direct reaction between the epoxy and

anhydride groups but requires an initiator, typically a hydroxyl-containing species or a tertiary

amine catalyst.[10] The mechanism proceeds in two main stages:

Initiation: The anhydride ring is opened by a hydroxyl group, forming a monoester with a free

carboxylic acid group.

Propagation: The newly formed carboxylic acid then reacts with an epoxy group

(esterification), generating a new hydroxyl group. This hydroxyl group can then react with

another anhydride molecule, propagating the chain reaction and leading to a cross-linked

polyester network. A competing reaction is etherification, where the hydroxyl groups react

with other epoxy groups.
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Mechanism of DDSA as an epoxy curing agent.

Experimental Protocol for Epoxy Curing:

Materials: Liquid epoxy resin (e.g., diglycidyl ether of bisphenol A), DDSA, and a tertiary

amine accelerator (e.g., tris(dimethylaminomethyl)phenol).

Formulation: The typical dosage of DDSA is in the range of 120-150 parts per hundred parts

of resin (phr).[5] The accelerator is usually added at 0.5-2 phr.

Procedure:

Preheat the epoxy resin to reduce its viscosity (e.g., 60 °C).
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Add the required amount of DDSA and mix thoroughly until a homogeneous mixture is

obtained.

Add the accelerator and mix for a few minutes.

Degas the mixture in a vacuum chamber to remove entrapped air bubbles.

Pour the mixture into a mold and cure.

Curing Schedule: A typical curing schedule is a two-stage process, for example, 2 hours at

100 °C followed by 2 hours at 150 °C.[5]

Biopolymer Modification for Drug Delivery
In the pharmaceutical field, DDSA is used to modify hydrophilic biopolymers such as

polysaccharides (e.g., starch, chitosan) and proteins.[12][13] The esterification of hydroxyl or

amino groups on the biopolymer with DDSA introduces a hydrophobic C12 chain.[14] This

modification creates amphiphilic macromolecules capable of forming nanoparticles or

hydrogels that can encapsulate and control the release of hydrophobic drugs.[14]

Experimental Protocol for DDSA Modification of Chitosan:

Materials: Chitosan, DDSA, glacial acetic acid, deionized water, sodium hydroxide (NaOH)

for pH adjustment, ethanol.[14]

Procedure:

Polymer Solution Preparation: Prepare a 2% (w/v) solution of chitosan in a 1% (v/v)

aqueous solution of glacial acetic acid by stirring until fully dissolved.

pH Adjustment: Adjust the pH of the solution to the desired level (e.g., 8.5-9.0) using a

NaOH solution.

DDSA Addition: Add the desired amount of DDSA (e.g., 10% w/w of chitosan) to the

solution while stirring vigorously.

Reaction: Maintain the reaction at a controlled temperature (e.g., 40 °C) with continuous

stirring for a specified duration (e.g., 4 hours), keeping the pH constant.
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Purification: Neutralize the mixture and precipitate the modified chitosan by adding

ethanol.

Washing and Drying: Wash the precipitate repeatedly with ethanol and water to remove

unreacted DDSA and other impurities. Dry the final product, for example, by freeze-drying.
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Workflow for modifying biopolymers with DDSA.
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Safety Profile
Dodecenylsuccinic anhydride is an irritant. It is known to cause skin irritation and serious eye

irritation.[3] Appropriate personal protective equipment, including gloves and eye protection,

should be worn when handling this chemical. For detailed safety information, refer to the

manufacturer's Safety Data Sheet (SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Technical Guide to Dodecenylsuccinic Anhydride:
Properties, Synthesis, and Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1670859#dodecenylsuccinic-anhydride-cas-number-
and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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